Cas no 2680865-20-5 (Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate)
Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28291353
- benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate
- 2680865-20-5
- Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate
-
- Inchi: 1S/C17H23NO4/c19-16(22-12-14-4-2-1-3-5-14)18-9-7-17(20,8-10-18)15-6-11-21-13-15/h1-5,15,20H,6-13H2
- InChI Key: RALYBYPKZPPYMI-UHFFFAOYSA-N
- SMILES: OC1(CCN(C(=O)OCC2C=CC=CC=2)CC1)C1COCC1
Computed Properties
- Exact Mass: 305.16270821g/mol
- Monoisotopic Mass: 305.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59Ų
Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28291353-0.05g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 0.05g |
$1056.0 | 2025-03-19 | |
| Enamine | EN300-28291353-0.1g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 0.1g |
$1106.0 | 2025-03-19 | |
| Enamine | EN300-28291353-0.25g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 0.25g |
$1156.0 | 2025-03-19 | |
| Enamine | EN300-28291353-0.5g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 0.5g |
$1207.0 | 2025-03-19 | |
| Enamine | EN300-28291353-1.0g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 1.0g |
$1256.0 | 2025-03-19 | |
| Enamine | EN300-28291353-2.5g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 2.5g |
$2464.0 | 2025-03-19 | |
| Enamine | EN300-28291353-5.0g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 5.0g |
$3645.0 | 2025-03-19 | |
| Enamine | EN300-28291353-10.0g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 95.0% | 10.0g |
$5405.0 | 2025-03-19 | |
| Enamine | EN300-28291353-1g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 1g |
$1256.0 | 2023-09-08 | ||
| Enamine | EN300-28291353-5g |
benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate |
2680865-20-5 | 5g |
$3645.0 | 2023-09-08 |
Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate
Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate (CAS No. 2680865-20-5): A Comprehensive Overview
Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2680865-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core substituted with a benzyl group and an oxolan ring, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in drug discovery and development.
The< strong>piperidine moiety is a common structural motif in many bioactive molecules, known for its ability to enhance solubility and bioavailability while interacting favorably with biological targets. In Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate, the piperidine ring is further modified by the presence of a hydroxyl group at the 4-position and an oxolan ring at the 4-(oxolan-3-yl) position. This specific substitution pattern suggests potential interactions with enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate with various biological targets. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a potential lead compound for the development of treatments for metabolic disorders. Additionally, the presence of both hydrophobic and hydrophilic regions in its structure suggests that it may be capable of crossing biological membranes, which is crucial for drug efficacy.
The< strong>benzyl group attached to the piperidine ring not only contributes to the overall solubility of the molecule but also serves as a handle for further chemical modifications. This allows chemists to explore derivative compounds by introducing additional functional groups or side chains, thereby expanding the pharmacological profile of Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate. Such modifications can be tailored to optimize binding interactions with specific targets, enhance metabolic stability, or improve pharmacokinetic properties.
In addition to its potential therapeutic applications, Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate has been studied for its role in chemical biology research. The oxolan ring, a cyclic ether moiety, is known to participate in various biochemical processes and can serve as a scaffold for designing molecules that interact with specific biological pathways. The combination of these structural features makes this compound a versatile tool for investigating enzyme mechanisms and exploring new drug candidates.
The synthesis of< strong>Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups in a regioselective manner requires careful planning and execution. However, recent developments in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in elaborating the core structure of this compound.
Evaluation of the pharmacological properties of< strong>Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential activity against various enzymatic targets, including those involved in inflammation and pain signaling. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. In vivo studies have also provided insights into its pharmacokinetic behavior, such as absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in determining drug efficacy and safety.
The growing interest in< strong>Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate underscores its importance as a research tool and potential therapeutic agent. As our understanding of biological systems continues to expand, compounds like this one will play a crucial role in discovering new treatments for complex diseases. The integration of cutting-edge technologies in drug discovery, such as high-throughput screening and artificial intelligence-driven molecular design, is likely to accelerate the development of novel derivatives based on this scaffold.
The future prospects for< strong>Benzyl 4-hydroxy-4-(oxolan-3-y)piperidine-l-carboxyllate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical candidates. As more data becomes available on its biological activity and safety profile, this compound is poised to make significant contributions to the field of medicinal chemistry.
2680865-20-5 (Benzyl 4-hydroxy-4-(oxolan-3-yl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)